N-(4-acetylphenyl)-1-benzyl-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-benzyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18N2O3/c1-15(24)17-7-10-19(11-8-17)22-21(26)18-9-12-20(25)23(14-18)13-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3,(H,22,26)
• InChI Key: OTGIIYMOTHNRRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol
• CAS No.: 1004256-21-6

Description

N-(4-acetylphenyl)-1-benzyl-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18N2O3 and its molecular weight is 346.386. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• A study by Polo-Cuadrado et al. (2021) focused on the structural analysis of N-(4-acetylphenyl)quinoline-3-carboxamide, which shares a similar structure to N-(4-acetylphenyl)-1-benzyl-6-oxopyridine-3-carboxamide. The research involved spectral characterization using various spectroscopy methods and confirmed the structure using single crystal X-ray diffraction. This research contributes to understanding the molecular structure and formation of compounds similar to this compound (Polo-Cuadrado et al., 2021).

Antihyperlipidemic Activity

• Al-qirim et al. (2012) synthesized a series of N-(benzoylphenyl) and N-(acetylphenyl)-1-benzofuran-2-carboxamides, including compounds structurally related to this compound. Their in vivo study demonstrated these compounds' potential as lipid-lowering agents, indicating a potential application in treating hyperlipidemia and coronary heart diseases (Al-qirim et al., 2012).

Antimicrobial and Antifungal Agents

• El-Sehrawi et al. (2015) synthesized derivatives of 6-oxo-pyridine-3-carboxamide, which have structural similarities to this compound. These compounds showed broad-spectrum antibacterial and antifungal activities, suggesting potential applications in treating microbial and fungal infections (El-Sehrawi et al., 2015).

Chemotherapeutic Potential

• Atta and Abdel-Latif (2021) researched 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, which are structurally related to this compound. Their study highlighted these compounds' potential in inhibiting cell lines, indicating their possible use in chemotherapy (Atta & Abdel-Latif, 2021).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target theHeat shock protein HSP 90-alpha . This protein plays a crucial role in promoting the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Mode of Action

Similar compounds have been associated withRNA modifications , specifically N4-acetylcytidine (ac4C), which is significantly associated with various human diseases, especially cancer . The formation of this modification depends on the catalytic activity of N-acetyltransferase 10 (NAT10), the only known protein that produces ac4C .

Biochemical Pathways

Related compounds have been associated with theMichael addition reaction , resulting in the efficient synthesis of the Michael adduct in a single step .

Pharmacokinetics

A compound with a similar structure, n-(4-acetylphenyl)methanesulfonamide, has been reported to have high gastrointestinal absorption and is bbb permeant .

Result of Action

Compounds with similar structures have been associated with various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .